molecular formula C8H3ClFNO B8486391 5-Cyano-2-fluorobenzoyl chloride

5-Cyano-2-fluorobenzoyl chloride

Cat. No.: B8486391
M. Wt: 183.56 g/mol
InChI Key: YXMKDOXPHLWTFR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Cyano-2-fluorobenzoyl chloride is a benzoyl chloride derivative featuring a cyano (-CN) group at position 5 and a fluorine (-F) atom at position 2 on the benzene ring. Benzoyl chlorides are critical intermediates in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty polymers.

Properties

Molecular Formula

C8H3ClFNO

Molecular Weight

183.56 g/mol

IUPAC Name

5-cyano-2-fluorobenzoyl chloride

InChI

InChI=1S/C8H3ClFNO/c9-8(12)6-3-5(4-11)1-2-7(6)10/h1-3H

InChI Key

YXMKDOXPHLWTFR-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1C#N)C(=O)Cl)F

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

2.1 Structural and Molecular Comparison

The table below compares key structural and molecular features of 5-cyano-2-fluorobenzoyl chloride with its analogs:

Compound Name Molecular Formula Substituents Molecular Weight CAS Number Key Features
5-Cyano-2-fluorobenzoyl chloride C₈H₃ClFNO -CN (C5), -F (C2), -COCl (C1) 185.57 (calculated) Not provided Strong electron-withdrawing -CN group
2-Chloro-5-fluorobenzoyl chloride C₇H₃Cl₂FO -Cl (C2), -F (C5), -COCl (C1) 207.00 (calculated) 21900-51-6 Halogen-only substituents; moderate reactivity
5-Chloro-2-[(3-fluorobenzyl)oxy]benzoyl chloride C₁₄H₉Cl₂FO₂ -Cl (C5), -O-(3-F-C₆H₄) (C2), -COCl 299.12 1160260-46-7 Bulky benzyloxy group; potential steric hindrance
5-Chloro-2-((2-chloro-6-fluorobenzyl)oxy)benzoyl chloride C₁₄H₈Cl₃FO₂ -Cl (C5), -O-(2-Cl-6-F-C₆H₃) (C2), -COCl 333.57 1160260-41-2 Multiple halogens; increased lipophilicity

Research Findings and Gaps

  • Thermo Scientific’s documentation () emphasizes the commercial availability of 2-chloro-5-fluorobenzoyl chloride, underscoring market demand for fluorinated benzoyl chlorides.
  • Unanswered Questions: Thermal stability and exact melting/boiling points for 5-cyano-2-fluorobenzoyl chloride remain uncharacterized in the provided evidence. Comparative studies on acylation efficiency between cyano- and chloro-substituted benzoyl chlorides are needed.

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